Cas no 42393-53-3 (3,3-Dimethylbicyclo[3.2.1]octan-2-one)

• Product Name: 3,3-Dimethylbicyclo[3.2.1]octan-2-one
• CAS No: 42393-53-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 2827218
• PubChem ID: 12648928
• Update Time: 2025-04-21

3,3-Dimethylbicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 42393-53-3
• 3,3-Dimethylbicyclo[3.2.1]octan-2-one
• DTXSID80505664

• Inchi： 1S/C10H16O/c1-10(2)6-7-3-4-8(5-7)9(10)11/h7-8H,3-6H2,1-2H3
• InChI Key： XDJOCXGDWUHGLS-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CC2CCC1C2

Computed Properties

• Exact Mass: 152.120115130Da
• Monoisotopic Mass: 152.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų